Cas no 18202-73-8 (2,2-dimethylpropanimidamide hydrochloride)

• Product Name: 2,2-dimethylpropanimidamide hydrochloride
• CAS No: 18202-73-8
• MF: C₅H₁₃ClN₂
• MW: 136.623120069504
• MDL: MFCD00051988
• CID: 87927
• PubChem ID: 87559886
• Update Time: 2025-06-11

2,2-dimethylpropanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pivalimidamide hydrochloride
• Pivalamidine Hydrochloride
• 2,2,2-Trimethylacetamidine hydrochloride
• 2,2-dimethylpropaneimidamidehydrochloride
• 2,2-dimethylpropanimidamide hydrochloride
• 2,2-Dimethyl-propionamidine hydrochloride
• t-Butylcarbamidine Hydrochloride
• 2,2,2-trimethylacetamidine
• 2,2-DIMETHYL-4-METHOXYCARBONYL-2H-IMIDAZOLE-1-OXIDE
• 2,2-Dimethylpropanamidine hydrochloride
• 2,2-Dimethylpropionamidine Hydrochloride
• t-butyl-carbamidine-hydrochloride
• TERT-BUTYLCARBAMIDINE HYDROCHLORIDE
• 2,2-Dimethylpropionimidamide hydrochloride
• tert-Butanecarboximidamide hydrochloride
• tert-Butylamidinium chloride
• PIVALIMIDAMIDE HCL
• 2,2-Dimethylpropionamidine HCl
• 2,2-Dimethylpropanimidamide HCl
• ARDGQYVTLGUJII-UHFFFAOYSA-N
• bismethylpropionamidine hydrochloride
• AKOS008025046
• P1761
• MFCD00051988
• DTXSID50939518
• AMY25598
• 18202-73-8
• 2,2-dimethylpropanimidamide;hydrochloride
• SY011893
• NSC-297167
• Pivalimidamidehydrochloride
• Propanimidamide, 2,2-dimethyl-, hydrochloride (1:1)
• 2,2-DIMETHYL-PROPIONAMIDINE, HYDROCHLORIDE
• Propanimidamide, 2,2-dimethyl-, monohydrochloride
• CS-W005597
• NSC297167
• (1-amino-2,2-dimethylpropylidene)azanium;chloride
• FT-0677936
• NS00051418
• EN300-36810
• F8889-9213
• CS-10213
• 2,2-Dimethylpropanimidamide--hydrogen chloride (1/1)
• SCHEMBL184285
• A854922
• AB02164
• Z56771178
• 2,2-dimethylpropanimidamide,hydrochloride
• DB-065382

• MDL： MFCD00051988
• Inchi： 1S/C5H12N2.ClH/c1-5(2,3)4(6)7;/h1-3H3,(H3,6,7);1H
• InChI Key： ARDGQYVTLGUJII-UHFFFAOYSA-N
• SMILES： Cl.NC(C(C)(C)C)=N
• BRN： 3618865

Computed Properties

• Exact Mass: 136.07700
• Monoisotopic Mass: 136.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.9

Experimental Properties

• Color/Form: Uncertain
• Density: 0.92
• Melting Point: 191.0 to 195.0 deg-C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 49.87000
• LogP: 2.57050
• Sensitiveness: Hygroscopic
• Solubility: Uncertain
• Vapor Pressure: No data available

2,2-dimethylpropanimidamide hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,2-dimethylpropanimidamide hydrochloride

Comprehensive Overview of 2,2-dimethylpropanimidamide hydrochloride (CAS No. 18202-73-8): Properties, Applications, and Industry Insights

2,2-dimethylpropanimidamide hydrochloride (CAS No. 18202-73-8) is a specialized organic compound with a molecular formula of C5H13ClN2. This white crystalline powder is widely recognized for its role in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. The compound’s unique amidine hydrochloride structure contributes to its reactivity, making it a valuable building block in modern chemical synthesis. Researchers and manufacturers often seek high-purity 2,2-dimethylpropanimidamide HCl for its consistent performance in nucleophilic substitution reactions and as a precursor for heterocyclic compounds.

In recent years, the demand for CAS 18202-73-8 has surged due to its applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The compound’s dimethylpropanimidamide moiety enables selective modifications, aligning with the pharmaceutical industry’s focus on targeted therapies. A growing trend in green chemistry has also prompted studies on optimizing its synthesis to reduce environmental impact, addressing concerns like solvent waste and energy efficiency—topics frequently searched in AI-driven chemical research platforms.

Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying the purity of 2,2-dimethylpropanimidamide hydrochloride. Suppliers emphasizing GMP-compliant production often highlight batch-to-batch consistency, a key concern for quality-conscious buyers. Additionally, the compound’s stability under controlled storage conditions (e.g., dry, cool environments) ensures its suitability for long-term industrial use, a detail frequently queried in chemical procurement forums.

Beyond pharmaceuticals, CAS 18202-73-8 finds niche applications in material science, such as modifying polymer surfaces or synthesizing ionic liquids. Its hydrochloride salt form enhances solubility in polar solvents, facilitating reactions in aqueous systems—a feature explored in sustainable chemistry discussions. As industries prioritize bio-based alternatives, this compound’s versatility positions it as a candidate for hybrid material design, a topic gaining traction in academic publications and patent filings.

The global market for 2,2-dimethylpropanimidamide HCl reflects broader trends in custom synthesis and contract manufacturing. With regulatory agencies emphasizing REACH compliance and safety data sheets (SDS), suppliers must provide transparent documentation—a factor increasingly scrutinized in B2B chemical transactions. Future research may explore its potential in catalysis or bioconjugation, areas where its functional groups could enable novel reactions.

In summary, 2,2-dimethylpropanimidamide hydrochloride (CAS No. 18202-73-8) exemplifies the intersection of innovation and practicality in fine chemicals. Its adaptability across sectors, coupled with evolving synthetic methodologies, ensures its relevance in addressing contemporary challenges like precision medicine and eco-friendly production. For researchers and procurement specialists, understanding its properties and supply chain dynamics is essential to leveraging its full potential.